Cas no 16275-68-6 (9H-Fluoren-9-one,2-benzoyl-)

• Product Name: 9H-Fluoren-9-one,2-benzoyl-
• CAS No: 16275-68-6
• MF: C₂₀H₁₂O₂
• MW: 284.308085441589
• CID: 141464
• PubChem ID: 152137
• Update Time: 2025-04-19

9H-Fluoren-9-one,2-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,2-benzoyl-
• 2-benzoyl-9H-fluoren-9-one
• 2-benzoylfluoren-9-one
• 2-Benzoyl-fluoren-9-on
• 2-benzoyl-fluoren-9-one
• 2-Benzoylfluorenone
• 9H-Fluoren-9-one,2-benzoyl
• 9-Oxo-2-benzoyl-fluoren
• Fluoren-9-one,2-benzoyl
• BRN 3326834
• 16275-68-6
• 9H-Fluoren-9-one, 2-benzoyl-
• DTXSID00167465
• Fluoren-9-one, 2-benzoyl-
• 3-07-00-04343 (Beilstein Handbook Reference)

• Inchi： 1S/C20H12O2/c21-19(13-6-2-1-3-7-13)14-10-11-16-15-8-4-5-9-17(15)20(22)18(16)12-14/h1-12H
• InChI Key： VAFKQOLPYOCWOI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC(C(C3C=CC=CC=3)=O)=CC=21

Computed Properties

• Exact Mass: 284.08400
• Monoisotopic Mass: 284.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 499.8°Cat760mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.674
• PSA: 34.14000
• LogP: 4.12900